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Compound of Interest

Compound Name: Eicosyl hexacosanoate

Cat. No.: B15185917 Get Quote

Initial research into the discovery and history of eicosyl hexacosanoate, a long-chain wax

ester, has revealed a significant lack of specific scientific literature and data. This particular

ester, formed from eicosanol (a 20-carbon alcohol) and hexacosanoic acid (a 26-carbon fatty

acid), appears to be a niche and likely understudied chemical compound.

While general information on the class of molecules to which eicosyl hexacosanoate belongs

—wax esters—is readily available, detailed information regarding its specific discovery, natural

occurrence, synthesis, and biological functions is not present in the currently accessible

scientific databases and literature.

Wax esters are naturally occurring lipids found in a variety of organisms, serving as protective

coatings on leaves and fruits of plants, in the cuticles of insects, and as energy storage

molecules in some marine organisms. They are typically composed of long-chain fatty acids

esterified to long-chain alcohols.

A search for "eicosyl hexacosanoate" in chemical databases provides its basic chemical

information, such as its molecular formula (C46H92O2) and molecular weight. However, this is

where the readily available information ends. There are no prominent research papers detailing

its isolation from a natural source, its first chemical synthesis, or any investigation into its

potential biological activities.

For context, related long-chain wax esters have been identified in various natural sources. For

instance, tricosyl tetracosanoate, a similar compound, has been reported as a constituent of

the cuticular wax of the plant Cissus trifoliata. It is plausible that eicosyl hexacosanoate exists
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as a minor component in some plant or insect waxes, but it has not been the subject of focused

scientific investigation.

Due to the absence of specific data on eicosyl hexacosanoate, it is not possible to provide a

detailed technical guide or whitepaper on its discovery and history as requested. There is no

quantitative data to summarize in tables, no established experimental protocols for its synthesis

or analysis, and no known signaling pathways or biological workflows to visualize.

Further research, potentially involving targeted analytical studies of various natural waxes,

would be required to elucidate the presence and potential significance of eicosyl
hexacosanoate in the natural world. Without such foundational research, its history and

properties remain largely uncharacterized.

To cite this document: BenchChem. [Eicosyl Hexacosanoate: An Obscure Long-Chain Wax
Ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15185917#eicosyl-hexacosanoate-discovery-and-
history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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